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Introduction: Uniconazole is a triazole-based plant growth regulator that functions primarily as
a potent inhibitor of gibberellin (GA) biosynthesis.[1][2][3] This mechanism allows for effective
control of vegetative growth, leading to more compact and robust plants.[1] In fruit tree
management, uniconazole is utilized to suppress excessive shoot elongation, manage canopy
size, enhance flowering, and improve fruit quality and yield.[1][4][5] Its activity is noted to be 6-
10 times higher than the related compound, paclobutrazol, but it has a lower residual amount in
the soil.[6] Uniconazole can be absorbed by the plant through its seeds, roots, stems, and
leaves and is transported via the xylem to meristematic regions where it exerts its effects.[6]

Mechanism of Action

Uniconazole's primary mode of action is the inhibition of gibberellin biosynthesis by blocking
the enzyme ent-kaurene oxidase (CYP701), a cytochrome P450 monooxygenase.[7][8] This
enzyme catalyzes a critical step in the GA synthesis pathway. By inhibiting this step,
uniconazole effectively reduces the levels of active gibberellins in the plant, which are
responsible for promoting cell elongation.[6][9][10] This leads to a reduction in internode length
and overall shoot growth.[6][11]

Beyond its impact on gibberellins, uniconazole has also been shown to be a potent inhibitor of
abscisic acid (ABA) catabolism.[12] It specifically inhibits ABA 8'-hydroxylase (CYP707A), the
primary enzyme responsible for ABA degradation.[12][13] This inhibition leads to an increase in
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endogenous ABA levels, which can enhance the plant's tolerance to abiotic stresses such as
drought.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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